Pgf2alpha isopropyl ester
Pgf2alpha isopropyl ester
PGF2alpha isopropyl ester is a prostanoid.
Brand Name:
Vulcanchem
CAS No.:
53764-90-2
VCID:
VC21242030
InChI:
InChI=1S/C23H40O5/c1-4-5-8-11-18(24)14-15-20-19(21(25)16-22(20)26)12-9-6-7-10-13-23(27)28-17(2)3/h6,9,14-15,17-22,24-26H,4-5,7-8,10-13,16H2,1-3H3/b9-6-,15-14+/t18-,19+,20+,21-,22+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC(C)C)O)O)O
Molecular Formula:
C23H40O5
Molecular Weight:
396.6 g/mol
Pgf2alpha isopropyl ester
CAS No.: 53764-90-2
Cat. No.: VC21242030
Molecular Formula: C23H40O5
Molecular Weight: 396.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PGF2alpha isopropyl ester is a prostanoid. |
|---|---|
| CAS No. | 53764-90-2 |
| Molecular Formula | C23H40O5 |
| Molecular Weight | 396.6 g/mol |
| IUPAC Name | propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C23H40O5/c1-4-5-8-11-18(24)14-15-20-19(21(25)16-22(20)26)12-9-6-7-10-13-23(27)28-17(2)3/h6,9,14-15,17-22,24-26H,4-5,7-8,10-13,16H2,1-3H3/b9-6-,15-14+/t18-,19+,20+,21-,22+/m0/s1 |
| Standard InChI Key | FPABVZYYTCHNMK-YNRDDPJXSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OC(C)C)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC(C)C)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC(C)C)O)O)O |
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